Cas no 2138369-31-8 (2-(2-methylbutan-2-yl)-octahydroindolizine-7-carboxylic acid)

• Product Name: 2-(2-methylbutan-2-yl)-octahydroindolizine-7-carboxylic acid
• CAS No: 2138369-31-8
• MF: C₁₄H₂₅NO₂
• MW: 239.353804349899
• CID: 6021788
• PubChem ID: 165957048
• Update Time: 2025-07-15

2-(2-methylbutan-2-yl)-octahydroindolizine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylbutan-2-yl)-octahydroindolizine-7-carboxylic acid
• EN300-1117847
• 2138369-31-8

• Inchi： 1S/C14H25NO2/c1-4-14(2,3)11-8-12-7-10(13(16)17)5-6-15(12)9-11/h10-12H,4-9H2,1-3H3,(H,16,17)
• InChI Key： DGTUJNDMQNIKGX-UHFFFAOYSA-N
• SMILES： OC(C1CCN2CC(C(C)(C)CC)CC2C1)=O

Computed Properties

• Exact Mass: 239.188529040g/mol
• Monoisotopic Mass: 239.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-(2-methylbutan-2-yl)-octahydroindolizine-7-carboxylic acid

Comprehensive Overview of 2-(2-methylbutan-2-yl)-octahydroindolizine-7-carboxylic acid (CAS No. 2138369-31-8)

The compound 2-(2-methylbutan-2-yl)-octahydroindolizine-7-carboxylic acid (CAS No. 2138369-31-8) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its intricate octahydroindolizine backbone, coupled with a carboxylic acid functional group, makes it a promising candidate for various applications, including drug development and organic synthesis. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like 2-(2-methylbutan-2-yl)-octahydroindolizine-7-carboxylic acid has surged, driven by advancements in medicinal chemistry and drug discovery. This compound’s structural complexity and stereochemical properties make it a subject of intense study, especially in the context of enzyme inhibition and receptor modulation. Its CAS No. 2138369-31-8 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial labs.

One of the key reasons for the rising interest in 2-(2-methylbutan-2-yl)-octahydroindolizine-7-carboxylic acid is its potential role in addressing neurodegenerative diseases and metabolic disorders. Scientists are exploring its pharmacokinetic profile and toxicity thresholds to evaluate its suitability as a therapeutic agent. Additionally, its synthetic accessibility and derivatization potential have made it a focal point in organic synthesis projects.

The compound’s IUPAC name and CAS registry number (2138369-31-8) are often queried in chemical databases and patent literature, highlighting its commercial and scientific value. Its molecular weight and solubility characteristics are also critical parameters for researchers working on formulation development. Furthermore, its stability under physiological conditions is a topic of ongoing investigation, particularly for applications in drug delivery systems.

Another area where 2-(2-methylbutan-2-yl)-octahydroindolizine-7-carboxylic acid shows promise is in the field of computational chemistry. Molecular docking studies and QSAR modeling have been employed to predict its interactions with biological targets, offering insights into its mechanism of action. These computational approaches are complemented by experimental data, ensuring a holistic understanding of its bioactivity.

In summary, 2-(2-methylbutan-2-yl)-octahydroindolizine-7-carboxylic acid (CAS No. 2138369-31-8) represents a fascinating intersection of chemical innovation and biological relevance. Its multifunctional properties and versatile applications position it as a compound of significant interest for future research and development. As the scientific community continues to uncover its potential, this molecule is poised to play a pivotal role in advancing pharmaceutical sciences and biotechnology.